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Compound of Interest

Compound Name: 5-Hexen-2-one, 5-bromo-

Cat. No.: B15472193 Get Quote

Essential Safety and Handling Guide for 5-
Hexen-2-one, 5-bromo-
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

5-Hexen-2-one, 5-bromo-. The following procedures are designed to ensure the safety of

laboratory personnel and to minimize environmental impact.

Hazard Summary
While a specific Safety Data Sheet (SDS) for 5-Hexen-2-one, 5-bromo- is not readily

available, a hazard assessment based on structurally similar compounds, such as other

brominated and unsaturated ketones, indicates the following potential hazards:

Toxicity: Likely to be toxic or harmful if inhaled, swallowed, or in contact with skin.

Irritation: Expected to be a severe irritant to the skin, eyes, and respiratory tract.

Lachrymator: May cause tearing and irritation to the eyes upon exposure to vapors.

Flammability: Potentially flammable, with vapors that may form explosive mixtures with air.
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Environmental Hazards: Halogenated organic compounds can be persistent in the

environment and may have long-term adverse effects on aquatic life.

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling 5-Hexen-2-
one, 5-bromo-.

PPE Category Item Material/Specification

Eye and Face Protection Chemical Splash Goggles
Must meet ANSI Z87.1

standards.

Face Shield

To be worn over goggles when

there is a splash or explosion

risk.

Hand Protection Double Gloving

Inner: Nitrile gloves. Outer:

Neoprene or Viton gloves for

extended contact.

Body Protection
Flame-Resistant Laboratory

Coat
Fully buttoned to protect skin.

Chemical-Resistant Apron To be worn over the lab coat.

Respiratory Protection Chemical Fume Hood

All handling must be

performed within a certified

chemical fume hood.

Respirator

A NIOSH-approved respirator

with an organic vapor cartridge

may be required for certain

operations or in case of

ventilation failure. Consult your

institution's environmental

health and safety department.

Foot Protection Closed-toe Shoes
Made of a non-porous

material.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15472193?utm_src=pdf-body
https://www.benchchem.com/product/b15472193?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15472193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a certified chemical fume hood is operational.

Assemble all necessary equipment and reagents before handling the compound.

Verify that an emergency eyewash station and safety shower are accessible and

operational.

Prepare a designated waste container for halogenated organic waste.

Handling:

Don all required PPE as specified in the table above.

Conduct all transfers, weighing, and reactions within the chemical fume hood.

Use non-sparking tools and equipment to prevent ignition of flammable vapors.

Avoid inhalation of vapors and direct contact with the skin and eyes.

Keep containers tightly closed when not in use.

Post-Handling:

Decontaminate all surfaces and equipment that have come into contact with the

compound using an appropriate solvent (e.g., acetone, followed by soap and water).

Dispose of all contaminated materials, including gloves and disposable labware, in the

designated halogenated waste container.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of 5-Hexen-2-one, 5-bromo- and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.
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Liquid Waste:

Collect all liquid waste containing 5-Hexen-2-one, 5-bromo- in a clearly labeled, sealed,

and compatible container for halogenated organic waste.

Do not mix with non-halogenated organic waste.

Solid Waste:

Contaminated solid waste, such as gloves, paper towels, and pipette tips, must be placed

in a designated, sealed container for solid halogenated waste.

Empty Containers:

Rinse empty containers with a suitable solvent (e.g., acetone) three times.

Collect the rinsate as halogenated liquid waste.

Deface the label on the empty container before disposal as regular laboratory glassware

or plastic waste, in accordance with institutional policies.

Waste Pickup:

Arrange for the disposal of all hazardous waste through your institution's environmental

health and safety department.

Emergency Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes

while holding the eyelids open. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing and wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.
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Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. Absorb the

spill with an inert, non-combustible material (e.g., vermiculite, sand). Collect the absorbed

material into a sealed container for halogenated waste. Ventilate the area and wash the spill

site after material pickup is complete.
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To cite this document: BenchChem. [Personal protective equipment for handling 5-Hexen-2-
one, 5-bromo-]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15472193#personal-protective-equipment-for-
handling-5-hexen-2-one-5-bromo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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